Cas no 1798883-55-2 (N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 1798883-55-2
• MF: C₁₅H₁₇N₃O₅S
• MW: 351.37758231163
• CID: 6064154
• PubChem ID: 86814139
• Update Time: 2025-05-20

N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide
• EN300-1167912
• 1798883-55-2

• Inchi： 1S/C15H17N3O5S/c1-23-13-6-2-11(3-7-13)15(16)10-17-24(21,22)14-8-4-12(5-9-14)18(19)20/h2-9,15,17H,10,16H2,1H3
• InChI Key： AUHFIAMSBWADBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC(C1C=CC(=CC=1)OC)N)(=O)=O

Computed Properties

• Exact Mass: 351.08889182g/mol
• Monoisotopic Mass: 351.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 136Ų

Additional information on N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide

N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide, with CAS No. 1798883-55-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a methoxyphenyl moiety, and a sulfonamide functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The sulfonamide group, known for its ability to form stable amide bonds, plays a crucial role in enhancing the bioavailability of therapeutic agents. Researchers have explored its use as a linker in peptide-based drugs, where it facilitates the conjugation of bioactive molecules to targeting ligands. This application has shown promise in improving the specificity and efficacy of anticancer drugs.

The methoxyphenyl group within the molecule contributes to its hydrophobicity, which is essential for membrane permeability. This property has been leveraged in the development of novel drug carriers, such as lipid nanoparticles and polymeric micelles. By incorporating N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide into these carriers, scientists have achieved enhanced drug encapsulation efficiency and controlled release profiles.

In addition to its role in drug delivery, this compound has also been investigated for its potential in bioimaging applications. The amino group serves as a reactive site for attaching fluorescent dyes or contrast agents, enabling real-time tracking of molecular processes within living systems. Recent advancements in fluorescence resonance energy transfer (FRET) techniques have utilized this compound to study protein-protein interactions and intracellular signaling pathways.

The nitro group present in the molecule introduces electron-withdrawing effects, which can influence the electronic properties of the compound. This feature has been exploited in the design of novel catalysts for organic synthesis. Researchers have demonstrated that N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide can act as a Lewis acid catalyst in various reactions, including Michael additions and aldol condensations. Its ability to stabilize transition states through hydrogen bonding and π-interactions makes it a versatile catalyst for asymmetric synthesis.

Furthermore, this compound has shown potential in the field of polymer science. The combination of its functional groups allows for the formation of cross-linked polymer networks with tailored mechanical and thermal properties. These polymers have been tested as candidates for tissue engineering scaffolds and stimuli-responsive materials. The integration of N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide into polymer matrices has resulted in materials with enhanced biocompatibility and degradation profiles.

From a synthetic perspective, N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with improved yields and selectivity. These methods often involve transition metal catalysts or organocatalysts, which facilitate the formation of key intermediates under mild conditions.

The versatility of this compound lies in its ability to serve as a building block for more complex molecules. By modifying its substituents or incorporating additional functional groups, researchers can tailor its properties for specific applications. For instance, introducing electron-donating or withdrawing groups can modulate its electronic behavior, while altering the length or flexibility of its chains can influence its physical properties.

In conclusion, N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide (CAS No. 1798883-55-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with properties that make it invaluable in drug delivery, bioimaging, catalysis, and polymer science. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly important role in advancing modern technologies and therapies.